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Compound of Interest

Compound Name: 3,7-Dimethylbenzofuran-4-ol

Cat. No.: B15206584

Core Properties of 3,7-Dimethylbenzofuran-4-ol

3,7-Dimethylbenzofuran-4-ol is a member of the benzofuran class of organic compounds,
which are characterized by a benzene ring fused to a furan ring.[1] The structure of 3,7-
Dimethylbenzofuran-4-ol is distinguished by methyl groups at positions 3 and 7, and a
hydroxyl group at position 4.

Table 1: Core Chemical Properties of 3,7-Dimethylbenzofuran-4-ol

Property Value Source

Molecular Formula C10H1002 PubChem[1]
Molecular Weight 162.19 g/mol PubChem[1]
IUPAC Name 3,7-dimethyl-1-benzofuran-4-ol  PubChem[1]
PubChem CID 19767045 PubChem|[1]

Currently, detailed experimental data such as melting point, boiling point, solubility, and spectral
analyses (NMR, IR, Mass Spectrometry) for 3,7-Dimethylbenzofuran-4-ol are not publicly
available.

Comparative Analysis of Related Benzofuran
Derivatives
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To provide a frame of reference, the following table summarizes the known properties of

structurally similar benzofuran derivatives. It is crucial to note that these properties are not of

3,7-Dimethylbenzofuran-4-ol but of related compounds, which may offer insights into its

expected chemical behavior.

Table 2: Chemical Properties of Selected Benzofuran Derivatives

4,7-

4,5,6,7-Tetrahydro-
3,6-

2,3-Dihydro-2,2-

Property Dimethylbenzofura . dimethyl-7-
dimethylbenzofura
n benzofuranol
n
CAS Number 28715-26-6[2] 494-90-6 1563-38-8[3]
Molecular Formula C10H100]2] C10H140 C10H1202[3]
Molecular Weight 146.19 g/mol [4] 150.22 g/mol 164.20 g/mol [5]
) ) ) Odorless, white
Melting Point 82°C Not available ) )
crystalline solid[5]
Boiling Point 216 °C (estimate)[6] 80-82 °C /13 mmHg Not available
Density 1.041 g/cm3[6] 0.97 g/mL at 25 °C Not available
Refractive Index 1.577[6] n20/D 1.485 Not available
2.713 (Crippen
LogP 3.05[6] 2.1[5]

Method)

Experimental Protocols: A Generalized Approach

While specific experimental protocols for 3,7-Dimethylbenzofuran-4-ol are not documented, a

general workflow for the synthesis and characterization of novel benzofuran derivatives can be

outlined.[7][8] This serves as a methodological guide for researchers working with similar

compounds.
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Generalized Workflow for Benzofuran Derivative Characterization

Purity Assessment

Synthesis

Starting Materials
(e.g., substituted phenols, alkynes)

Chemical Reaction
(e.g., Larock-type coupling, cyclization)

Purification
(e.g., Recrystallization, Chromatography)

Physical Property Functional Groups Structural Elucidation

Molecular Weight Confirmation

Structural Charagterization \

/ / Y
[TLC for Purity Check) [Melting Point Det.erminatior) [FI’-IR Spectroscop)) MR gﬁeﬁgmw

Mass Spectrometry

Characterized Compound

BiologicaI"EvaIuation

Biological Assays

(e.g., anticancer, antimicrobial)

Molecular Docking Studies

Structure-Activity Relationship (SAR) Analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/product/b15206584?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15206584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Generalized workflow for the synthesis, characterization, and biological evaluation of
novel benzofuran derivatives.

Biological Activity and Signaling Pathways

Benzofuran derivatives are known to exhibit a wide range of biological activities, including
anticancer, antimicrobial, and anti-inflammatory properties.[9][10] However, there is no specific
information available in the public domain regarding the biological activity or associated
signaling pathways of 3,7-Dimethylbenzofuran-4-ol. Further research is required to elucidate
its potential pharmacological relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3,7-Dimethylbenzofuran-4-ol chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15206584#3-7-dimethylbenzofuran-4-ol-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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